REACTIVE ORANGE 16
REACTIVE ORANGE 16
Brand Name:
Vulcanchem
CAS No.:
12225-88-6
VCID:
VC0082518
InChI:
InChI=1S/C20H19N3O11S3.2Na/c1-12(24)21-15-3-2-13-10-18(36(28,29)30)19(20(25)17(13)11-15)23-22-14-4-6-16(7-5-14)35(26,27)9-8-34-37(31,32)33;;/h2-7,10-11,22H,8-9H2,1H3,(H,21,24)(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/b23-19+;;
SMILES:
CC(=O)NC1=CC2=C(C=C1)C=C(C(=NNC3=CC=C(C=C3)S(=O)(=O)CCOS(=O)(=O)[O-])C2=O)S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C20H17N3Na2O11S3
Molecular Weight:
617.5 g/mol
REACTIVE ORANGE 16
CAS No.: 12225-88-6
Main Products
VCID: VC0082518
Molecular Formula: C20H17N3Na2O11S3
Molecular Weight: 617.5 g/mol
| CAS No. | 12225-88-6 |
|---|---|
| Product Name | REACTIVE ORANGE 16 |
| Molecular Formula | C20H17N3Na2O11S3 |
| Molecular Weight | 617.5 g/mol |
| IUPAC Name | disodium;(3Z)-6-acetamido-4-oxo-3-[[4-(2-sulfonatooxyethylsulfonyl)phenyl]hydrazinylidene]naphthalene-2-sulfonate |
| Standard InChI | InChI=1S/C20H19N3O11S3.2Na/c1-12(24)21-15-3-2-13-10-18(36(28,29)30)19(20(25)17(13)11-15)23-22-14-4-6-16(7-5-14)35(26,27)9-8-34-37(31,32)33;;/h2-7,10-11,22H,8-9H2,1H3,(H,21,24)(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/b23-19+;; |
| Standard InChIKey | AAGPPJSKCWSVCQ-GHEHHKQRSA-L |
| Isomeric SMILES | CC(=O)NC1=CC2=C(C=C1)C=C(/C(=N\NC3=CC=C(C=C3)S(=O)(=O)CCOS(=O)(=O)[O-])/C2=O)S(=O)(=O)[O-].[Na+].[Na+] |
| SMILES | CC(=O)NC1=CC2=C(C=C1)C=C(C(=NNC3=CC=C(C=C3)S(=O)(=O)CCOS(=O)(=O)[O-])C2=O)S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CC(=O)NC1=CC2=C(C=C1)C=C(C(=NNC3=CC=C(C=C3)S(=O)(=O)CCOS(=O)(=O)[O-])C2=O)S(=O)(=O)[O-].[Na+].[Na+] |
| PubChem Compound | 6509773 |
| Last Modified | Nov 22 2021 |
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